Cyclopropyl(5-methoxypyridin-2-yl)methanamine dihydrochloride

• IUPAC Name: cyclopropyl-(5-methoxypyridin-2-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C10H14N2O.2ClH/c1-13-8-4-5-9(12-6-8)10(11)7-2-3-7;;/h4-7,10H,2-3,11H2,1H3;2*1H
• InChI Key: JSPHDTGQHZUJPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(C=C1)C(C2CC2)N.Cl.Cl
• Molecular Formula: C10H16Cl2N2O
• Molecular Weight: 251.15 g/mol
• CAS No.: 2197054-00-3

Description

Cyclopropyl(5-methoxypyridin-2-yl)methanamine dihydrochloride, also known as CP-533,536, is a pharmaceutical compound. It has a molecular formula of C10H16Cl2N2O and a molecular weight of 251.15.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H16Cl2N2O. This code provides a unique identifier for the compound and can be used to generate its molecular structure.

Scientific Research Applications

Synthesis and Antimicrobial Activities

• A study on the design and synthesis of new quinoline derivatives carrying a 1,2,3-triazole moiety, including cyclopropyl derivatives, demonstrated their potential for significant antibacterial and antifungal activities, suggesting the utility of such compounds in developing new antimicrobial agents (Thomas, Adhikari, & Shetty, 2010).

Synthesis and Biological Evaluation

• Research on the synthesis and biological evaluation of cyclopropyl analogues of 2-amino-5-phosphonopentanoic acid explored their role as competitive antagonists for the N-methyl-D-aspartate (NMDA) receptor. This highlights the relevance of cyclopropyl derivatives in studying neurotransmission and potential applications in neurological disorders (Dappen et al., 1991).

Synthesis and Antitumor Agents

• The synthesis of 2-cyclopropylindoloquinones and their analogues, investigated for their structure-activity in vitro and efficacy in vivo as bioreductively activated antitumor agents, underlines the importance of cyclopropyl derivatives in cancer research. These compounds' cytotoxicity against hypoxic cells points to their potential in developing novel cancer therapies (Naylor et al., 1997).

Chemoenzymatic Synthesis

• An efficient chemo-enzymatic route to (S)-1-Cyclopropyl-2-methoxyethanamine, a key chiral intermediate for synthesizing a corticotropin-releasing factor-1 receptor antagonist, underscores the significance of cyclopropyl derivatives in synthesizing biologically active molecules. This research demonstrates the utility of such derivatives in the pharmaceutical development process (Parker et al., 2012).

Safety and Hazards

The safety data sheet for a similar compound, [1-(5-Methoxypyridin-2-yl)cyclopropyl]methanamine dihydrochloride, suggests that it may cause skin and eye irritation, and may be harmful if inhaled or swallowed. It’s recommended to handle the compound with appropriate protective equipment and to seek medical attention if adverse effects occur.